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Compound of Interest

Compound Name: IR-783

Cat. No.: B15557249

Essential Safety and Handling Guide for IR-783

IR-783 is a near-infrared (NIR) heptamethine cyanine fluorescent probe utilized for in vivo
imaging.[1][2][3] Due to its chemical nature, proper handling and personal protective equipment
are crucial to ensure laboratory safety. This guide provides essential, immediate safety and
logistical information for researchers, scientists, and drug development professionals working
with IR-783.

Hazard Identification and Personal Protective
Equipment

IR-783 is classified as a hazardous substance that can cause skin, eye, and respiratory
irritation.[4] Adherence to recommended personal protective equipment (PPE) is mandatory to
minimize exposure risks.

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin contact.[1][5]

o Eye Protection: Safety glasses or goggles are essential to protect against splashes and fine
particles.

» Respiratory Protection: In cases where dust or aerosols may be generated, a dust mask
(e.g., N95 type) is recommended.
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» Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Operational Plan for Handling IR-783

A systematic approach to handling IR-783 from receipt to disposal is critical for safety and
experimental success.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store the compound in a tightly sealed container at -20°C for long-term stability.[2][3][6]
e The compound is light-sensitive and should be protected from light and moisture.[1][3]
2. Preparation of Solutions:

o Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhalation
of dust.

e IR-783 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO),
Dimethylformamide (DMF), and ethanol at approximately 1 mg/ml.[6] It is also soluble in PBS
(pH 7.2) at a similar concentration.[6]

o For stock solutions, dissolve IR-783 in anhydrous DMSO, DMF, or ethanol.[1] These stock
solutions can be stored at -20°C for up to one month or -80°C for up to six months.[2]

e Aqueous solutions should be prepared fresh and are not recommended for storage for more
than one day.[6]

3. Experimental Use:
o When working with IR-783, always wear the recommended PPE.
e Avoid direct contact with skin and mucous membranes.[1]

o After handling, wash hands and any exposed skin thoroughly.[6]
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4. Spill and Emergency Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[7] If
irritation persists, seek medical attention.[7]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[7]

« Inhalation: Move the individual to fresh air.[7] If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[8]
5. Waste Disposal:

» Dispose of waste containing IR-783 in accordance with local, state, and federal regulations
for chemical waste.

e Do not allow the undiluted product or large quantities to enter drains or waterways.[4]

Quantitative Data Summary

Parameter Value Source
Storage Temperature (Powder) -20°C [3][6]
Powder Stability > 4 years at -20°C [6]
Storage Temperature (Stock -20°C (up to 1 month), -80°C 2]
Solution) (up to 6 months)
Solubility in DMSO, DMF,

~1 mg/mL [6]
Ethanol
Solubility in PBS (pH 7.2) ~1 mg/mL [6]
Excitation Wavelength (Amax) 780-786 nm [1][6]
Emission Wavelength (Amax) 798-810 nm [1][6]
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Safe Handling Workflow for IR-783
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Caption: Workflow for the safe handling of IR-783 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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